ethyl 2-(2-((4-(4-ethoxyphenyl)-5-((furan-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-[[4-(4-ethoxyphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C31H35N5O6S2/c1-4-40-21-15-13-20(14-16-21)36-25(18-32-28(38)23-11-9-17-42-23)34-35-31(36)43-19(3)27(37)33-29-26(30(39)41-5-2)22-10-7-6-8-12-24(22)44-29/h9,11,13-17,19H,4-8,10,12,18H2,1-3H3,(H,32,38)(H,33,37)
• InChI Key: FQQOABLMVWYPDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SC(C)C(=O)NC3=C(C4=C(S3)CCCCC4)C(=O)OCC)CNC(=O)C5=CC=CO5
• Molecular Formula: C31H35N5O6S2
• Molecular Weight: 637.8 g/mol

Description

Ethyl 2-(2-((4-(4-ethoxyphenyl)-5-((furan-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C31H35N5O6S2 and its molecular weight is 637.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthetic efforts have led to a variety of compounds with structural similarities, exhibiting significant biological activities. For instance, compounds have been designed and synthesized to exhibit antimicrobial and antioxidant properties. The synthesis of lignan conjugates through cyclopropanation has been reported to show excellent antibacterial and antifungal properties, along with remarkable antioxidant potential (Raghavendra et al., 2016). Similarly, novel cycloalkylthiophene-Schiff bases and their metal complexes have demonstrated considerable antibacterial activity against various pathogenic strains (Altundas et al., 2010).

Antiproliferative Activity

The antiproliferative activity of newly synthesized thiophene derivatives has been explored, indicating their potential in cancer therapy. Compounds have been identified to show significant activity against breast and colon cancer cell lines, highlighting the potential of thiophene derivatives in developing novel anticancer agents (Ghorab et al., 2013). Another study on 5-alkyl-2-amino-3-methylcarboxylate thiophenes demonstrated pronounced anti-proliferative activity and tumor cell selectivity, further underscoring the therapeutic potential of these compounds (Thomas et al., 2017).

Photovoltaic Applications

In addition to medicinal applications, derivatives of thiophene have been investigated for their utility in photovoltaic applications. Specifically, phenothiazine derivatives with various conjugated linkers have been synthesized for use in dye-sensitized solar cells, with certain derivatives showing improved conversion efficiencies (Kim et al., 2011).